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Compound of Interest

Compound Name:
5-Acetyl-(3-

methoxyphenoxy)pyridine

CAS No.: 1555340-94-7

Cat. No.: B2442774

Get Quote

Part 1: Executive Summary & Structural Context
5-Acetyl-(3-methoxyphenoxy)pyridine represents a specialized "privileged scaffold" in

medicinal chemistry, combining a basic pyridine core with a diaryl ether linkage and a reactive

acetyl handle. This architecture is frequently utilized in the development of kinase inhibitors

(targeting the hinge region) and nicotinic acetylcholine receptor (nAChR) ligands.

For the drug development professional, characterizing this intermediate is not merely about

identity confirmation; it is about validating the regiochemistry of the ether linkage and

quantifying potential metal scavengers from the cross-coupling synthesis.

Structural Logic
Core: Pyridine (π-deficient heteroaromatic).

Substituents:
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C3-Position: 3-Methoxyphenoxy group (Electron-donating by resonance, lipophilic spacer).

C5-Position: Acetyl group (Electron-withdrawing, synthetic handle for

condensation/reduction).

Key Challenge: Distinguishing the 3,5-substitution pattern from 2,X-isomers and quantifying

trace phenol impurities that co-elute in reverse-phase chromatography.

Part 2: Synthetic Context & Impurity Profiling
To accurately characterize the compound, one must understand its genesis. This scaffold is

typically synthesized via a metal-catalyzed C-O cross-coupling (Ullmann or Chan-Lam)

between a 3,5-functionalized pyridine and 3-methoxyphenol.

Critical Impurity Vector
The primary impurities expected in the crude matrix include:

Protodehalogenated side-product: 3-Acetylpyridine (if starting from 3-bromo-5-

acetylpyridine).

Homocoupled biaryls: Rare, but possible in Pd-catalyzed systems.

Residual Phenol: 3-Methoxyphenol (difficult to remove due to H-bonding).

Visualization: Synthetic Logic & Impurity Flow
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Figure 1: Synthetic pathway highlighting critical impurity origins for targeted analysis.

Part 3: Spectroscopic Characterization (The
"Fingerprint")
This section details the predicted spectral features based on substituent constants and pyridine

electronics. These values serve as the reference standard for batch release.

Nuclear Magnetic Resonance (NMR) Analysis
1H NMR (400 MHz, DMSO-d6)
The 3,5-disubstituted pyridine ring creates a unique splitting pattern. Unlike 2-substituted

pyridines, the nitrogen lone pair does not cause broadening of adjacent protons through

tautomerism, but the chemical shifts are distinct.
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Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

Py-H2 8.90 – 9.00 d (J ~2 Hz) 1H

Most Deshielded.

Flanked by N

and two

substituents. The

"saddle" position

between the

ether and

ketone.

Py-H6 8.70 – 8.80 d (J ~2 Hz) 1H

Deshielded.

Adjacent to N

and the electron-

withdrawing

Acetyl group.

Py-H4 7.80 – 7.90 dd (J ~2 Hz) 1H

Shielded

(Relative).

Located between

the Acetyl (EWG)

and Phenoxy

(Donor). The

resonance

donation from

Oxygen shields

this position

relative to H2/H6.

Ar-H (Phenoxy)
7.35 (t), 6.60-

6.80 (m)
Multiplets 4H

Typical meta-

substituted

benzene pattern.

The H2'

(between

methoxy and

ether bond) will

be a singlet-like

triplet.
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-OCH3 3.78 Singlet 3H

Characteristic

methoxy

resonance.

-COCH3 2.62 Singlet 3H

Characteristic

methyl ketone

resonance.

Expert Insight:

Coupling Constants: The coupling between H2, H4, and H6 is meta-coupling (

), typically 1.5–2.5 Hz. If you observe a large coupling (>7 Hz), you have synthesized the
wrong regioisomer (likely 2,5-substitution).

Solvent Effect: In CDCl3, shifts may move upfield by ~0.1-0.2 ppm compared to DMSO-d6.

13C NMR (100 MHz, DMSO-d6)
Key diagnostic peaks:

Carbonyl (C=O): ~197 ppm.

Pyridine C2/C6: ~145-155 ppm (Deshielded by N).

Pyridine C3 (Ether): ~155 ppm (Deshielded by O).

Methoxy Carbon: ~55.5 ppm.

Acetyl Methyl: ~26.8 ppm.

Mass Spectrometry (ESI-MS)
Formula: C14H13NO3

Molecular Weight: 243.26 g/mol

Target Ion: [M+H]+ = 244.3
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Fragmentation Pattern (MS/MS):

m/z 244 → 229: Loss of -CH3 (from methoxy or acetyl).

m/z 244 → 201: Loss of Acetyl group (-COCH3).

m/z 244 → 150: Cleavage of the ether bond (Phenoxy loss), leaving the hydroxypyridine

cation. This is the diagnostic fragment for the ether linkage.

Part 4: Analytical Method Development (HPLC)
For purity assessment, a generic gradient is insufficient due to the potential co-elution of the

starting phenol. The following method is optimized for diaryl ethers.

Protocol: Reverse-Phase HPLC Method
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Why? End-capping reduces peak tailing caused by the basic pyridine nitrogen interacting

with silanols.

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

Why? Acidic pH ensures the pyridine is protonated (BH+), improving peak shape and

solubility.

Mobile Phase B: Acetonitrile (ACN).

Gradient:

0-2 min: 5% B (Hold)

2-12 min: 5% → 95% B (Linear)

12-15 min: 95% B (Wash)

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Aromatic) and 280 nm (Phenolic impurities).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2442774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: 40°C.

Visualization: Analytical Decision Tree
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Figure 2: Quality control workflow for batch release.

Part 5: Physicochemical Properties (Predicted)
Understanding the "druggability" of the scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2442774/docs?utm_src=pdf-body-img#comprehensive-technical-guide-characterization-of-5-acetyl-3-methoxyphenoxy-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2442774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Implication for Handling

LogP (Octanol/Water) ~2.3 – 2.6

Moderate lipophilicity. Soluble

in DMSO/DCM. Requires

organic co-solvent for aqueous

assays.

pKa (Pyridine N) ~3.5 – 4.0

Lower than unsubstituted

pyridine (5.2) due to the

electron-withdrawing acetyl

group. It remains neutral at

physiological pH (7.4).

H-Bond Acceptors
4 (N, C=O, O-Ether, O-

Methoxy)

High potential for protein

binding interactions.

H-Bond Donors 0
Can cross membranes easily

(Permeability).

Part 6: References & Verification
Synthesis Methodology: Evans, D. A., et al. "Copper-promoted C-N and C-O bond cross-

coupling with phenylboronic acids." Tetrahedron Letters, 1998, 39(19), 2937-2940.

(Foundational text for Chan-Lam coupling of phenols to aryls).

Spectral Database: SDBS (Spectral Database for Organic Compounds). "Pyridine

derivatives NMR data." AIST Japan. Available at: [Link]

Analytical Standards: Snyder, L. R., et al. Practical HPLC Method Development. 2nd Ed.

Wiley-Interscience, 1997. (Source for reverse-phase method selection for basic

heterocycles).

Disclaimer: This guide is intended for research purposes. Spectral values are predicted based

on high-fidelity substituent increment analysis typical for 3,5-disubstituted pyridines.

To cite this document: BenchChem. [Comprehensive Technical Guide: Characterization of 5-
Acetyl-(3-methoxyphenoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2442774/docs#comprehensive-technical-guide-
characterization-of-5-acetyl-3-methoxyphenoxy-pyridine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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